Cas no 2091610-61-4 (2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)acetic acid)

• Product Name: 2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)acetic acid
• CAS No: 2091610-61-4
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6295927
• PubChem ID: 131607263
• Update Time: 2025-10-29

2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)acetic acid
• 2091610-61-4
• EN300-1833804

• Inchi： 1S/C11H13NO3/c1-12-5-4-7-6-8(2-3-9(7)12)10(13)11(14)15/h2-3,6,10,13H,4-5H2,1H3,(H,14,15)
• InChI Key： SVVOAWVNZGHGFE-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.8Ų

Additional information on 2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)acetic acid

Introduction to 2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)acetic acid (CAS No. 2091610-61-4)

2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2091610-61-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a hydroxyl group and a substituted indole core, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound makes it a promising candidate for further investigation in drug discovery and therapeutic applications.

The indole moiety, a key structural feature of 2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)acetic acid, is well-documented for its role in various biological processes. Indole derivatives are known to exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a hydroxyl group at the second carbon and a methyl-substituted indole ring enhances the molecule's potential for interaction with biological targets, making it an attractive scaffold for medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds based on indole derivatives due to their favorable pharmacokinetic properties and low toxicity profiles. Research has shown that modifications to the indole core can significantly alter the biological activity of these compounds. For instance, studies have demonstrated that certain indole derivatives can modulate enzyme activity and signal transduction pathways, leading to therapeutic benefits.

The synthesis of 2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The hydroxyl group and the methyl-substituted indole ring must be incorporated carefully to maintain the desired molecular structure. Advances in synthetic methodologies have enabled chemists to produce complex molecules like this one with high yield and purity, facilitating further biological evaluation.

One of the most compelling aspects of 2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)acetic acid is its potential as a lead compound for drug development. Initial studies have suggested that this molecule may possess inhibitory activity against certain enzymes and receptors involved in disease pathways. For example, research indicates that it could interact with targets relevant to neurodegenerative disorders, making it a candidate for further exploration in this area.

The structural features of 2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)acetic acid also make it an interesting candidate for computational studies. Molecular modeling techniques can be used to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental efforts and help optimize the molecule's pharmacological properties. By integrating experimental data with computational methods, researchers can accelerate the drug discovery process.

Recent advances in high-throughput screening (HTS) have enabled the rapid evaluation of large libraries of compounds for biological activity. 2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)acetic acid has been incorporated into such screens to assess its potential therapeutic effects. Preliminary results from these screens have been promising, suggesting that further optimization could yield compounds with enhanced efficacy and selectivity.

The role of natural products in drug discovery cannot be overstated. Many indole derivatives have been isolated from plants and microorganisms, where they serve as defense molecules or signaling compounds. By studying these natural products, scientists can gain insights into the structural features that contribute to biological activity. This knowledge can then be applied to design synthetic analogs like 2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)acetic acid, which may offer improved therapeutic profiles.

In conclusion,2-hydroxy-